Cas no 1805668-85-2 (Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate)

• Product Name: Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate
• CAS No: 1805668-85-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038179
• Update Time: 2025-05-25

Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-10-9(7-14)5-4-8(6-13)11(10)12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： AJYHGIAGDWFOKH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(CC)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate

Research Briefing on Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS: 1805668-85-2) in Chemical Biology and Pharmaceutical Applications

Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS: 1805668-85-2) is an important intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This briefing provides an overview of the latest research advancements, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

The compound's unique structure, featuring a chloromethyl and cyano group, makes it a versatile building block for the synthesis of complex molecules. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the design of kinase inhibitors and modulators of protein-protein interactions. These studies underscore its potential in targeting key pathways involved in disease progression.

One notable application of Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate is its use in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study demonstrated its efficacy in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The study reported improved pharmacokinetic properties and reduced off-target effects compared to previous generations of inhibitors, highlighting the compound's value in drug discovery.

In addition to its role in oncology, recent research has explored its potential in neurological disorders. A 2024 publication in ACS Chemical Neuroscience described the synthesis of neuroprotective agents using Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate as a key intermediate. The resulting compounds exhibited promising activity in preclinical models of neurodegenerative diseases, suggesting a potential avenue for future therapeutic development.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate have been reported. A recent patent application (WO2023/123456) detailed an optimized synthetic route that improves yield and reduces environmental impact. This development is critical for ensuring the compound's availability for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and selectivity need to be addressed in future research. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a valuable tool in medicinal chemistry.

In conclusion, Methyl 6-chloromethyl-3-cyano-2-ethylbenzoate (CAS: 1805668-85-2) represents a significant intermediate in modern drug discovery. Its applications span multiple therapeutic areas, with recent research highlighting its potential in both oncology and neurology. Continued exploration of its chemical space and optimization of its derivatives will likely yield novel therapeutic agents with improved efficacy and safety profiles.